Cas no 2090123-47-8 (3-tert-butyl-6-chloropyridine-2-carbonitrile)

• Product Name: 3-tert-butyl-6-chloropyridine-2-carbonitrile
• CAS No: 2090123-47-8
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD31698238
• CID: 4636233
• PubChem ID: 131322271
• Update Time: 2025-10-18

3-tert-butyl-6-chloropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-6-chloropicolinonitrile
• 2-Pyridinecarbonitrile, 6-chloro-3-(1,1-dimethylethyl)-
• 3-tert-butyl-6-chloropyridine-2-carbonitrile
• BS-52345
• F75928
• CS-0196986
• 2090123-47-8
• Z2732713808
• EN300-22937811

• MDL： MFCD31698238
• Inchi： 1S/C10H11ClN2/c1-10(2,3)7-4-5-9(11)13-8(7)6-12/h4-5H,1-3H3
• InChI Key： LCQPJPFKTSGYRO-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(Cl)=CC=C1C(C)(C)C

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-tert-butyl-6-chloropyridine-2-carbonitrile

Comprehensive Overview of 3-tert-butyl-6-chloropyridine-2-carbonitrile (CAS No. 2090123-47-8)

3-tert-butyl-6-chloropyridine-2-carbonitrile (CAS 2090123-47-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and cyano functional groups, has garnered attention for its potential as a building block in synthetic chemistry. Its unique structure, featuring a tert-butyl group, enhances steric hindrance, making it valuable for designing target-specific molecules.

In recent years, the demand for heterocyclic compounds like 3-tert-butyl-6-chloropyridine-2-carbonitrile has surged due to their role in developing crop protection agents and drug intermediates. Researchers are particularly interested in its reactivity patterns, especially in Suzuki-Miyaura cross-coupling and nucleophilic substitution reactions, which are pivotal for creating bioactive molecules. The compound’s CAS number 2090123-47-8 is frequently searched in scientific databases, reflecting its growing relevance.

From an industrial perspective, 3-tert-butyl-6-chloropyridine-2-carbonitrile is synthesized through multi-step processes involving halogenation and cyanation. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques like HPLC and GC-MS for quality control. Environmental concerns have also driven studies on its biodegradability and green synthesis methods, aligning with the global push for sustainable chemistry.

The compound’s molecular weight and logP value make it suitable for lipophilic drug design, a hot topic in medicinal chemistry. Discussions on platforms like ResearchGate often highlight its utility in fragment-based drug discovery. Additionally, its chloropyridine core is a key motif in kinase inhibitors, addressing diseases like cancer and inflammation—topics trending in biomedical research.

For suppliers and manufacturers, optimizing the cost-effective production of CAS 2090123-47-8 remains a priority. Patent filings reveal innovations in catalytic systems to improve yield, while regulatory compliance ensures safe handling. As AI-driven drug discovery accelerates, this compound’s SMILES notation and 3D conformers are increasingly used in in silico screening, further boosting its market demand.

In summary, 3-tert-butyl-6-chloropyridine-2-carbonitrile exemplifies the intersection of cutting-edge science and industrial utility. Its versatility in organic synthesis, coupled with emerging applications in life sciences, positions it as a compound of enduring interest. Future research may explore its structure-activity relationships to unlock novel therapeutic or agricultural solutions.